Cas no 24376-18-9 (3,4-Dinitrobenzoyl Chloride)

3,4-Dinitrobenzoyl Chloride (C₇H₃ClN₂O₅) is a high-purity reagent commonly used in organic synthesis and derivatization reactions. Its key advantages include its reactivity as an acylating agent, particularly in the formation of esters and amides, due to the electron-withdrawing nitro groups that enhance its electrophilic character. This compound is valued for its role in analytical chemistry, where it serves as a derivatization reagent for alcohols and amines, improving detection sensitivity in chromatographic methods. It is typically handled under anhydrous conditions due to its moisture sensitivity. Proper storage in a cool, dry environment and adherence to safety protocols are essential due to its corrosive nature and potential reactivity with nucleophiles.
3,4-Dinitrobenzoyl Chloride structure
3,4-Dinitrobenzoyl Chloride structure
Product Name:3,4-Dinitrobenzoyl Chloride
CAS No:24376-18-9
MF:C7H3ClN2O5
MW:230.562120676041
MDL:MFCD13689019
CID:1417065
PubChem ID:11806491
Update Time:2025-10-30

3,4-Dinitrobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 3,4-dinitro-
    • 3,4-dinitrobenzoyl chloride
    • 3,4-dinitrobenzoic acid chloride
    • 3,4-dinitro-benzoyl chloride
    • 3,4-dinitrobenzoyl choride
    • 3,4-Dinitro-benzoylchlorid
    • 3,5-(NO2)2BzCl
    • Benzoyl chloride,3,4-dinitro
    • 3,4 dinitrobenzoylchloride
    • 3,4-dinitro-benzoylchloride
    • ZEMNPBSGWVIXTF-UHFFFAOYSA-N
    • SY037222
    • MFCD13689019
    • A918778
    • AC1719
    • DTXSID70473166
    • AKOS037649559
    • 24376-18-9
    • CS-12085
    • SCHEMBL1966463
    • 3,4-dinitrobenzoylChloride
    • 3,4-Dinitrobenzoyl Chloride
    • MDL: MFCD13689019
    • Inchi: 1S/C7H3ClN2O5/c8-7(11)4-1-2-5(9(12)13)6(3-4)10(14)15/h1-3H
    • InChI Key: ZEMNPBSGWVIXTF-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 229.97300
  • Monoisotopic Mass: 229.9730489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 109

Experimental Properties

  • PSA: 108.71000
  • LogP: 2.92840

3,4-Dinitrobenzoyl Chloride Pricemore >>

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3,4-Dinitrobenzoyl Chloride Production Method

Additional information on 3,4-Dinitrobenzoyl Chloride

Recent Advances in the Application of 3,4-Dinitrobenzoyl Chloride (CAS: 24376-18-9) in Chemical and Biomedical Research

3,4-Dinitrobenzoyl chloride (CAS: 24376-18-9) is a highly reactive chemical compound widely used in organic synthesis, pharmaceutical development, and material science. Recent studies have highlighted its significance as a versatile reagent for the derivatization of amines, alcohols, and other nucleophiles, enabling the synthesis of complex molecules with potential biomedical applications. This research brief summarizes the latest advancements in the utilization of 3,4-dinitrobenzoyl chloride, focusing on its role in drug discovery, analytical chemistry, and polymer science.

In the field of drug discovery, 3,4-dinitrobenzoyl chloride has been employed as a key intermediate for the synthesis of novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of nitroaromatic-based inhibitors targeting bacterial enzymes, showcasing potent antimicrobial activity against drug-resistant strains. The electron-withdrawing properties of the nitro groups enhance the reactivity of the acyl chloride moiety, facilitating efficient conjugation with amino acids and peptides under mild conditions.

Analytical chemists have leveraged 3,4-dinitrobenzoyl chloride as a derivatization agent for the sensitive detection of trace amines in biological samples. Recent methodological improvements, as reported in Analytical and Bioanalytical Chemistry (2024), have optimized its reaction conditions with neurotransmitters, achieving sub-picomolar detection limits using liquid chromatography-mass spectrometry (LC-MS). The distinctive UV absorption profile of the 3,4-dinitrobenzoyl derivatives allows for simultaneous UV and MS detection, significantly improving analytical specificity.

Material science applications have expanded to include 3,4-dinitrobenzoyl chloride as a monomer for high-performance polymers. Research from Polymer Chemistry (2023) detailed its copolymerization with diols to produce thermally stable polyesters with unique optoelectronic properties. The nitro groups impart electron affinity to the resulting materials, making them promising candidates for organic semiconductor applications. Density functional theory (DFT) calculations have provided insights into the electronic structure modifications induced by this building block.

Safety and handling considerations remain crucial when working with 3,4-dinitrobenzoyl chloride due to its moisture sensitivity and potential irritant properties. Recent developments in microfluidic synthesis platforms have enabled safer handling by minimizing exposure risks while maintaining high reaction yields. These technological advancements, combined with the compound's versatile reactivity profile, position 3,4-dinitrobenzoyl chloride as an increasingly important tool in modern chemical and biomedical research.

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